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Compound of Interest

Compound Name: (5-Bromopentyl)boronic acid

Cat. No.: B045191 Get Quote

An In-depth Technical Guide to (5-Bromopentyl)boronic acid

Introduction
(5-Bromopentyl)boronic acid is a bifunctional organoboron compound featuring a terminal

bromine atom and a boronic acid group. This structure makes it a valuable reagent in organic

synthesis, particularly in the construction of more complex molecules. The boronic acid moiety

serves as a versatile handle for various coupling reactions, most notably the Suzuki-Miyaura

cross-coupling, while the bromo-functionalized alkyl chain allows for subsequent nucleophilic

substitution or other transformations.[1][2][3] This guide provides a comprehensive overview of

its chemical properties, experimental protocols, and key applications for researchers in

chemistry and drug development.

Core Chemical Properties
(5-Bromopentyl)boronic acid is typically a powder at room temperature and requires specific

storage conditions to ensure its stability.
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Property Data Reference

CAS Number 120986-85-8 [4][5][6]

Molecular Formula C₅H₁₂BBrO₂ [4][5][6]

Molecular Weight 194.86 g/mol [5][6]

IUPAC Name (5-bromopentyl)boronic acid

Physical Form Powder

Purity ≥95% [5]

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C
[5][6]

SMILES Code OB(O)CCCCCBr [5][6]

InChI Key
RCBNHBWNONFWHR-

UHFFFAOYSA-N

Safety and Handling
(5-Bromopentyl)boronic acid is classified as a hazardous substance and requires careful

handling to avoid exposure.

3.1. Hazard Identification

Signal Word: Warning[6][7]

Hazard Statements:

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

H302: Harmful if swallowed.[7]
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3.2. Recommended Handling Protocol Safe handling is crucial when working with this

compound. The following workflow outlines the necessary precautions from receipt to disposal.

Preparation & Handling

Storage Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Avoid Contact (Skin, Eyes)
Avoid Inhalation & Ingestion

Keep Container Tightly Closed

After Use

Dispose as Hazardous Waste

After Experiment

Store Under Inert Atmosphere
(e.g., Nitrogen)

Store in Freezer
(Under -20°C)

Follow Local & National
Regulations

Experiment Complete

Receive Chemical
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Caption: Logical workflow for the safe handling and storage of (5-Bromopentyl)boronic acid.

3.3. First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[8][9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[8][9]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, provide

artificial respiration.[9][10]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[7]

Experimental Protocols & Reactivity
4.1. General Synthesis of Alkylboronic Acids While a specific protocol for (5-
bromopentyl)boronic acid is not detailed in the provided results, a general and widely used

method for synthesizing alkylboronic acids involves the reaction of a Grignard reagent with a

trialkyl borate (e.g., trimethyl borate or triisopropyl borate) followed by acidic hydrolysis.
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Caption: General synthetic workflow for alkylboronic acids via a Grignard reaction.

Methodology:

Grignard Formation: The corresponding Grignard reagent, 5-bromopentylmagnesium

bromide, is prepared by reacting 1,5-dibromopentane with magnesium turnings in an

anhydrous ether solvent (e.g., THF or diethyl ether) under an inert atmosphere.

Reaction with Borate: The freshly prepared Grignard reagent is then added dropwise to a

solution of a trialkyl borate, such as trimethyl borate, at low temperatures (typically -78 °C) to

prevent over-addition.
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Hydrolysis: The resulting boronate ester intermediate is hydrolyzed by the addition of an

aqueous acid (e.g., dilute HCl) to yield the final (5-bromopentyl)boronic acid.

Purification: The product is then extracted from the aqueous layer using an organic solvent

and purified, typically by column chromatography or recrystallization.

4.2. Reactivity and Key Applications Boronic acids are exceptionally useful intermediates in

organic chemistry, primarily due to their role in palladium-catalyzed cross-coupling reactions.[1]

[2]

4.2.1. Suzuki-Miyaura Cross-Coupling This is the most prominent application of boronic acids,

enabling the formation of carbon-carbon bonds.[1][3] (5-Bromopentyl)boronic acid can react

with various aryl or vinyl halides (or triflates) in the presence of a palladium catalyst and a base.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b045191?utm_src=pdf-body
https://en.wikipedia.org/wiki/Boronic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://en.wikipedia.org/wiki/Boronic_acid
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/64652272f2112b41e9b7c3f3/original/which-boronic-acids-are-used-most-frequently-for-synthesis-of-bioactive-molecules.pdf
https://www.benchchem.com/product/b045191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L₂

Oxidative Addition

R¹-Pd(II)L₂-X

 Oxidative
 Addition

Transmetalation

R¹-Pd(II)L₂-R²

 Transmetalation

 Reductive
 Elimination

Reductive Elimination

Coupled Product
(R¹-R²)

Aryl/Vinyl Halide
(R¹-X)

(5-Bromopentyl)boronic acid
(R²-B(OH)₂) + Base

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b045191?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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